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Compound of Interest

Compound Name: Antitumor agent-83

Cat. No.: B12390903

Antitumor Agent-83: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antitumor agent-83 is a novel small molecule compound that has demonstrated significant
potential as an anticancer agent. Its primary mechanism of action involves the direct activation
of the pro-apoptotic protein BAX, a critical gateway to the intrinsic apoptosis pathway. This
activation triggers a cascade of events leading to programmed cell death in cancer cells. This
technical guide provides a comprehensive overview of the chemical structure, properties, and
biological activities of Antitumor agent-83, based on currently available data. It includes a
summary of its in vitro efficacy, details on its mechanism of action, and representative
experimental protocols for its evaluation.

Chemical Structure and Properties

Antitumor agent-83 is a complex organic molecule with the following chemical properties:
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Property Value

Molecular Formula C29H30N602

CN(C)C1CCN(CC1)C(=0)C2=CC=C(C=C2)N3

SMILES C(=0)C(=C(N3)C4=CC=CC=C4)N=NC5=CC=C
C=C5
Storage Temperature -20°C

Further physicochemical properties such as melting point, solubility, and pKa are not publicly

available at this time.

Mechanism of Action: BAX-Mediated Apoptosis

Antitumor agent-83 exerts its cytotoxic effects by directly activating the BAX protein.[1] In
healthy cells, BAX exists in an inactive conformation, primarily in the cytosol. Upon activation
by Antitumor agent-83, BAX undergoes a conformational change, leading to its translocation
to the mitochondrial outer membrane. This triggers the intrinsic pathway of apoptosis.

Signaling Pathway

The activation of BAX by Antitumor agent-83 initiates a downstream signaling cascade that
culminates in apoptotic cell death.
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Executig 'n Phase

1. Culture A549 cells

2. Treat with Antitumor agent-83
(e.g., 5 uM, 10 pM for 48h)

3. Harvest cells

4. Wash with PBS

5. Resuspend in 1X Binding Buffer

6. Add Annexin V-FITC and PI

7. Incubate in the dark

8. Analyze by Flow Cytometry
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1. Culture A549 cells

2. Treat with Antitumor agent-83
1. Culture A549 cells (801540 IMIor28h)

2. Treat with Antitumor agent-83
(e.g., 2.5 uM, 5 pM for 48h)

3. Harvest cells

4. Fix cells in cold 70% ethanol

G. Transfer to PVDF membrana
5. Wash with PBS l

3. Harvest cells
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6. Resuspend in PI/RNase Staining Buffer

(7. Incubate in the dara
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secondary antibody

8. Analyze by Flow Cytometry

11. Chemiluminescent Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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